Cas no 310424-35-2 (Benzonitrile,5-(hydroxymethyl)-2-methoxy-)
Benzonitrile,5-(hydroxymethyl)-2-methoxy- is a versatile aromatic nitrile derivative featuring both hydroxymethyl and methoxy functional groups. Its molecular structure, combining a polar nitrile group with hydroxyl and methoxy substituents, makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and fine chemicals. The hydroxymethyl group offers reactivity for further functionalization, while the methoxy group enhances solubility and electronic properties. This compound is useful in cross-coupling reactions, heterocycle formation, and as a building block for bioactive molecules. Its stability and well-defined reactivity profile make it suitable for controlled synthetic applications in research and industrial settings.
310424-35-2 structure
Product Name:Benzonitrile,5-(hydroxymethyl)-2-methoxy-
CAS No:310424-35-2
MF:C9H9NO2
MW:163.173262357712
CID:300665
PubChem ID:22996194
Update Time:2025-10-13
Benzonitrile,5-(hydroxymethyl)-2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,5-(hydroxymethyl)-2-methoxy-
- 5-(hydroxymethyl)-2-methoxyBenzonitrile
- 3-Cyano-4-methoxybenzylalcohol
- 5-Hydroxymethyl-2-methoxybenzonitrile
- CS-0311002
- FT-0759462
- RXTUFTHZPMLGSR-UHFFFAOYSA-N
- SCHEMBL4504936
- 5-hydroxymethyl-2-methoxy-benzonitrile
- 3-cyano-4-methoxybenzyl alcohol
- AKOS014313744
- 310424-35-2
-
- Inchi: 1S/C9H9NO2/c1-12-9-3-2-7(6-11)4-8(9)5-10/h2-4,11H,6H2,1H3
- InChI Key: RXTUFTHZPMLGSR-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(CO)=CC=1C#N
Computed Properties
- Exact Mass: 163.06337
- Monoisotopic Mass: 163.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.2A^2
- XLogP3: 0.7
Experimental Properties
- PSA: 53.25
Benzonitrile,5-(hydroxymethyl)-2-methoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014001348-250mg |
3-Cyano-4-methoxybenzyl alcohol |
310424-35-2 | 97% | 250mg |
$499.20 | 2023-09-02 | |
| Alichem | A014001348-500mg |
3-Cyano-4-methoxybenzyl alcohol |
310424-35-2 | 97% | 500mg |
$815.00 | 2023-09-02 | |
| Alichem | A014001348-1g |
3-Cyano-4-methoxybenzyl alcohol |
310424-35-2 | 97% | 1g |
$1460.20 | 2023-09-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1381672-250mg |
5-(Hydroxymethyl)-2-methoxybenzonitrile |
310424-35-2 | 98% | 250mg |
¥7392.00 | 2024-08-02 |
Benzonitrile,5-(hydroxymethyl)-2-methoxy- Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
310424-35-2 (Benzonitrile,5-(hydroxymethyl)-2-methoxy-) Related Products
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